N,N-Diisopropyl-3-[(5-methoxycarbonyl)-2-hydroxy)phenyl]-3-phenyl-propylamine

• IUPAC Name: methyl 3-[3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-hydroxybenzoate
• InChI: InChI=1S/C23H31NO3/c1-16(2)24(17(3)4)14-13-20(18-9-7-6-8-10-18)21-15-19(23(26)27-5)11-12-22(21)25/h6-12,15-17,20,25H,13-14H2,1-5H3
• InChI Key: LAPCBEFVTNSDFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC(C1=CC=CC=C1)C2=C(C=CC(=C2)C(=O)OC)O)C(C)C
• Molecular Formula: C23H31NO3
• DSSTOX Substance ID: DTXSID501151459
• Molecular Weight: 369.5 g/mol
• CAS RN: 214601-16-8

Description

This compound is part of a class of chemical entities with potential applications in various fields of chemistry and pharmacology. Although specific research directly addressing this compound was not found, related studies provide insights into its chemical nature and potential applications.

Synthesis Analysis

The synthesis of related compounds often involves complex chemical reactions, aiming at introducing specific functional groups that afford the molecule its unique properties. For example, the synthesis of phenoxyalkylamine derivatives, which might share structural similarities with the target compound, involves multiple steps including alkylation, acylation, and sometimes the introduction of a methoxycarbonyl group through methoxycarbonylation reactions (Mitani et al., 1988); (Núñez Magro et al., 2010).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography or NMR spectroscopy to determine the spatial arrangement of atoms within a molecule. Studies on similar compounds have revealed intricate details about molecular conformations and interactions that can influence the compound's reactivity and physical properties (Ajibade & Andrew, 2021).

Future Directions

The future directions of research involving this compound are not clear from the available information. It’s possible that it could be used in further proteomics research or in the synthesis of other complex organic compounds.

Synthesis routes and methods I

Procedure details

Methyl 4-hydroxy-benzoate (52.0 g, 340 mmol) is suspended in methanesulfonic acid (90 ml) in a round-bottom flask under inert atmosphere and the mixture is heated at a temperature of 50-55° C. 3-Diisopropylamino-1-phenyl-propan-1-ol (20.0 g, 85.0 mmol) is slowly added in about 2 hours and the mixture is reacted while hot for 5-6 hours. The mixture is cooled at room temperature and slowly poured in ice/water (200 g) under strong stirring. The product is extracted with dichloromethane (200 ml) and the organic phase is washed with a 10% sodium hydroxide solution (2×100 ml), then with an ammonium chloride aqueous solution until neutral pH. 28.9 g of a product are obtained in 92% yield.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Methyl 4-hydroxy-benzoate (52.0 g, 340 mmols) is suspended in methanesulfonic acid (90 ml) in a round-bottom flask under inert atmosphere, and the mixture is heated to a temperature of 50-55° C. 3-Diisopropylamino-1-phenyl-propan-1-ol (20.0 g, 85.0 mmols) is slowly added thereto in about 2 hours and the hot mixture is reacted for 5-6 hours. The mixture is cooled to room temperature and slowly poured into ice/water (200 g) under strong stirring. The product is extracted with dichloromethane (200 ml) and the organic phase is washed with a 10% sodium hydroxide solution (2×100 ml), then with an ammonium chloride aqueous solution to neutral pH. 28.9 g of product are obtained in 92% yield.